Cas no 1807157-14-7 (Methyl 3-amino-4-cyanopyridine-2-acetate)
Methyl 3-amino-4-cyanopyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-amino-4-cyanopyridine-2-acetate
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- Inchi: 1S/C9H9N3O2/c1-14-8(13)4-7-9(11)6(5-10)2-3-12-7/h2-3H,4,11H2,1H3
- InChI Key: OIXMQZNXFYLSBW-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C(=C(C#N)C=CN=1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 258
- XLogP3: 0.3
- Topological Polar Surface Area: 89
Methyl 3-amino-4-cyanopyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029015808-250mg |
Methyl 3-amino-4-cyanopyridine-2-acetate |
1807157-14-7 | 95% | 250mg |
$1,029.00 | 2022-03-31 | |
| Alichem | A029015808-1g |
Methyl 3-amino-4-cyanopyridine-2-acetate |
1807157-14-7 | 95% | 1g |
$3,184.50 | 2022-03-31 |
Methyl 3-amino-4-cyanopyridine-2-acetate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Methyl 3-amino-4-cyanopyridine-2-acetate
Recent Advances in the Study of Methyl 3-amino-4-cyanopyridine-2-acetate (CAS: 1807157-14-7) in Chemical Biology and Pharmaceutical Research
Methyl 3-amino-4-cyanopyridine-2-acetate (CAS: 1807157-14-7) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic uses.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of Methyl 3-amino-4-cyanopyridine-2-acetate as a precursor in the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently modified to target specific kinases involved in cancer progression, offering a promising avenue for the development of next-generation anticancer therapies. The researchers utilized advanced computational modeling and high-throughput screening to identify optimal derivatives with enhanced binding affinity and selectivity.
Another significant development was reported in a 2024 ACS Chemical Biology article, where Methyl 3-amino-4-cyanopyridine-2-acetate was employed as a scaffold for the design of small-molecule modulators of protein-protein interactions (PPIs). The study revealed that derivatives of this compound could effectively disrupt pathological PPIs associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. The findings underscore the versatility of this chemical scaffold in addressing complex biological targets.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification of Methyl 3-amino-4-cyanopyridine-2-acetate. A 2023 Organic Process Research & Development paper detailed a scalable and cost-effective synthesis route, which significantly improved yield and purity compared to traditional methods. This progress is expected to facilitate broader adoption of the compound in both academic and industrial settings.
In conclusion, Methyl 3-amino-4-cyanopyridine-2-acetate (CAS: 1807157-14-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to PPI modulation, highlighting its potential to address unmet medical needs. Future research is likely to explore additional derivatives and their therapeutic efficacy, further solidifying its role in drug discovery.
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